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Compound of Interest

Compound Name: Ethyl cis-vaccenate
Cat. No.: B1257430
Get Quote
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Executive Summary

Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) is a fatty acid ethyl ester (FAEE) of
significant interest in lipidomics, forensic toxicology, and membrane biophysics. As the ethyl
ester of cis-vaccenic acid (18:1 n-7), it serves as a critical biomarker for non-oxidative ethanol
metabolism and a structural analog in lipid nanoparticle (LNP) formulation.

This guide addresses the primary challenge in working with ethyl cis-vaccenate: isomer
differentiation. Due to its identical molecular weight (

) to ethyl oleate (18:1 n-9), standard mass spectrometry often fails to distinguish them. This
document provides the definitive physicochemical data, a self-validating synthesis protocol,
and the required analytical workflow to ensure structural integrity.

Physicochemical Characterization

The following data constitutes the "Golden Record" for ethyl cis-vaccenate. These values
should be used for establishing Quality Control (QC) specifications.

Core Identity Matrix
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Parameter

Specification

Technical Note

Common Name

Ethyl cis-vaccenate

IUPAC Name Ethyl (Z)-octadec-11-enoate Denotes double bond at C11
Distinct from the acid (506-17-
CAS Number 137202-20-1 2)
Molecular Formula
) Monoisotopic Mass: 310.2872
Molecular Weight 310.51 g/mol b
a
CCCCcCcC/c=Cc\ccceecececcece _
SMILES Encodes cis (Z) geometry
C(=0)ocCcC
XZMSLYSQJINCDQH- . o N
INChl Key Unique digital identifier

KTKRTIGZSA-N

hvsical ies (T ical & . ]

Property

Value

Relevance to Protocol

Physical State

Colorless QOil

Liquid at RT; store at -20°C to

prevent oxidation.

High BP requires high-temp

Boiling Point ~351°C (at 760 mmHg)
GC columns.
Densit Use for volumetric dosing in
ensi -
Y (predicted) formulations.
- Insoluble in water; requires
Solubility Ethanol, DMSO, Chloroform ] ]
organic solvent extraction.
Highly lipophilic; integrates into
Lipophilicity XLogP3: ~8.0 gy TIpop J

membrane bilayers.

Synthetic Pathway & Production
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To generate high-purity ethyl cis-vaccenate for use as a standard, we utilize an acid-catalyzed
Fischer esterification. This method is preferred over base-catalyzed transesterification for free
fatty acids (FFA) to prevent soap formation.

Reaction Mechanism

The reaction is an equilibrium process driven to completion by the removal of water or the use
of excess ethanol.
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Figure 1: Acid-catalyzed esterification pathway converting cis-vaccenic acid to its ethyl ester.

Validated Synthesis Protocol

Objective: Synthesize >98% pure ethyl cis-vaccenate from cis-vaccenic acid.

Reagents:

cis-Vaccenic acid (Sigma-Aldrich/Cayman, >97%)

Anhydrous Ethanol (200 proof)

Acetyl Chloride (creates anhydrous HCI in situ) or

Hexane (HPLC Grade)

Step-by-Step Methodology:
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e Preparation of Reagent: Slowly add 0.5 mL Acetyl Chloride to 10 mL of ice-cold anhydrous
ethanol. Caution: Exothermic reaction. This generates anhydrous HCI/EtOH.

» Solubilization: Dissolve 10 mg of cis-vaccenic acid in 1 mL of the HCI/EtOH reagent in a
glass reaction vial with a Teflon-lined cap.

e Incubation: Flush the headspace with Nitrogen (

) to prevent oxidation. Seal tightly. Heat at 60°C for 1 hour.

o Why 60°C? Higher temperatures risk isomerization of the cis bond to trans.
e Quenching: Cool to room temperature. Add 1 mL of

(5% aq) or distilled water to stop the reaction.

o Extraction: Add 2 mL of Hexane. Vortex vigorously for 30 seconds. Centrifuge at 1000 x g for
3 minutes to separate phases.

o Collection: The upper hexane layer contains the Ethyl cis-vaccenate. Transfer to a clean
vial.

e Drying: Add a pinch of anhydrous
to remove residual water.

Analytical Validation: The Isomer Challenge

The most critical aspect of working with ethyl cis-vaccenate is distinguishing it from ethyl
oleate. Both have the formula

and MW 310.51.[1]

The Problem: Mass Spectral Similarity

Standard Electron lonization (El) mass spectra for both isomers show identical molecular ions (

310) and very similar fragmentation patterns. You cannot rely on library matching alone.
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The Solution: Chromatographic Separation &
Derivatization

We employ two strategies:
o High-Polarity GC Columns: Separation based on double bond position.

o DMDS Derivatization: Chemical modification to "lock™ the double bond position for MS
identification.

Crude Extract
(Contains Isomers)

i Methqd B: DMDS Derivatization (Gold Standard)

Column: CP-Sil 88 or SP-2560
(100m High Polarity)

Reaction with
Dimethyl Disulfide + lodine

Formation of
Bis(methylthio) Adduct

Separation by Retention Time

(Vaccenate elutes AFTER Oleate)

MS Fragmentation

Yields specific ions

Click to download full resolution via product page

Figure 2: Analytical workflow for distinguishing ethyl cis-vaccenate from ethyl oleate.

Protocol: DMDS Derivatization for Double Bond
Localization

This protocol modifies the double bond to produce unigue mass fragments.

o Reaction: Dissolve 50 pg of the ethyl ester in 50 pL hexane. Add 100 pL dimethyl disulfide
(DMDS) and 10 pL of iodine solution (60 mg/mL in diethyl ether).
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 Incubation: Heat at 40°C for 4 hours.
¢ Cleanup: Wash with 5%

(sodium thiosulfate) to remove excess iodine. Extract with hexane.
e MS Interpretation:

o Ethyl Oleate (n-9): Double bond at C9. DMDS adduct cleaves between C9-C10.

= Key Fragments:

173 and

259.

o Ethyl cis-Vaccenate (n-7): Double bond at C11. DMDS adduct cleaves between C11-
Ci12.

= Key Fragments:

201 (omega fragment) and

231 (alpha fragment).
o Conclusion: The presence of

201/231 definitively identifies ethyl cis-vaccenate.

Biological & Pharmaceutical Relevance[3][4][6][7]
Lipid Nanoparticle (LNP) Formulation

Ethyl cis-vaccenate is increasingly explored as a "helper lipid" or structural component in
LNPs for mRNA delivery. Its "kinked" cis-structure (n-7) provides different fluidity properties
compared to oleate (n-9), potentially affecting endosomal escape efficiency.

Biomarker for Ethanol Metabolism
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While oxidative metabolism of ethanol occurs in the liver, Fatty Acid Ethyl Esters (FAEES) are
formed via non-oxidative pathways in tissues like the pancreas and brain.

¢ Mechanism: Ethanol + FA-CoA

FAEE + CoA.

 Significance: Ethyl cis-vaccenate levels in hair or meconium are specific markers for
cumulative alcohol exposure, often persisting longer than blood alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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